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Compound of Interest

Compound Name: (R)-Efavirenz

Cat. No.: B1671122

Introduction

Efavirenz (EFV) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) integral to highly
active antiretroviral therapy (HAART) for the treatment of HIV-1 infection.[1][2][3] Therapeutic
drug monitoring of Efavirenz is crucial to ensure efficacy while minimizing dose-related side
effects. This application note details a robust, sensitive, and selective liquid chromatography-
tandem mass spectrometry (LC-MS/MS) method for the quantification of (R)-Efavirenz in
human plasma. The protocol is designed for researchers, scientists, and drug development
professionals requiring accurate bioanalysis of this compound.

The method employs a simple protein precipitation step for sample preparation and utilizes a
stable isotope-labeled internal standard (*3Ce-Efavirenz) to ensure high accuracy and precision
by compensating for matrix effects.[1] This protocol is suitable for pharmacokinetic studies and
routine therapeutic drug monitoring.[1][2][4]

Quantitative Data Summary

The following tables summarize the key quantitative performance characteristics of this LC-
MS/MS method, based on a comprehensive validation following FDA guidelines.[1]

Table 1: Calibration Curve and Linearity
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Parameter Value

Analyte (R)-Efavirenz

Internal Standard 13Ce-Efavirenz

Matrix Human Plasma

Concentration Range 1.0 - 2,500 ng/mL

Regression Coefficient (r) > 0.99[1][4]

| Lower Limit of Quantification (LLOQ) | 1.0 ng/mL[1][2][4] |

Table 2: Precision and Accuracy

Intraday Interday
L Intraday L Interday
Sample Precision Precision
Accuracy (%) Accuracy (%)

(%CV) (%CV)
LLOQ (1

9.24[1][4] 112[1][4] 12.3[1][4] 108[1][4]
ng/mL)
Low QC (4

241-6.42 100 - 111 3.03-9.18 95.2 - 108
ng/mL)
Medium QC (80

2.41-6.42 100 - 111 3.03-9.18 95.2-108
& 800 ng/mL)
High QC (2000

241-6.42 100 - 111 3.03-9.18 95.2 - 108

ng/mL)

Data derived from a validated method described by Srivastava P, et al. (2013).[1]

Experimental Protocols

This section provides a detailed methodology for the quantification of (R)-Efavirenz in plasma.

1. Materials and Reagents
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(R)-Efavirenz reference standard

13Ce-Efavirenz (Internal Standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Milli-Q or HPLC-grade water

Human plasma (with K2-EDTA as anticoagulant)
. Preparation of Solutions

Efavirenz Stock Solution (50 pg/mL): Prepare by dissolving the reference standard in an
appropriate solvent like acetonitrile.

Internal Standard Stock Solution (1 mg/mL): Dissolve 3Ces-Efavirenz in 1% formic acid in
acetonitrile.[1]

Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution
with 0.1% formic acid in acetonitrile.[1]

Calibration Standards and Quality Control (QC) Samples: Prepare by spiking the appropriate
amount of Efavirenz stock solution into blank human plasma to achieve concentrations
ranging from 1 ng/mL to 2500 ng/mL.[1] QC samples should be prepared at a minimum of
four concentration levels: LLOQ (1 ng/mL), Low (4 ng/mL), Medium (80 and 800 ng/mL), and
High (2000 ng/mL).[1]

. Sample Preparation (Protein Precipitation)
Aliquot 50 pL of plasma sample (blank, standard, QC, or unknown) into a 96-well plate.[1]

Add 150 pL of the Internal Standard Working Solution (10 ng/mL in acetonitrile) to each well.
[1]

Vortex the plate for 10 minutes at 500 rpm to precipitate plasma proteins.[1]
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e Centrifuge the plate at 3500 rpm for 10 minutes.[1]
o Transfer 70 pL of the supernatant to a clean 96-well plate.[1]
e Add 70 pL of Milli-Q water to each well.[1]

» Vortex the plate for 10 minutes at 500 rpm and centrifuge again at 3500 rpm for 10 minutes.

[1]
e The samples are now ready for injection into the LC-MS/MS system.
4. LC-MS/MS Conditions

Table 3: Liquid Chromatography Parameters

Parameter Setting

HPLC System Agilent or equivalent

Column C18 column (e.g., Agilent Poroshell)[3]
Mobile Phase A 0.1% Formic Acid in Water[1][2][4]

Mobile Phase B 0.1% Formic Acid in Acetonitrile[1][2][4]

Flow Rate 0.3 mL/min[1][2][4]

Injection Volume 10 pL[1]

Column Temperature 30°C[5]

Gradient A gradient program is used for elution.[1][2][4]
Total Run Time 5 minutes[1][2][4]

| Retention Time | ~2.6 minutes for both Efavirenz and IS[1][2][4] |

Table 4: Mass Spectrometry Parameters | Parameter | Setting | | :--- | :--- | | Mass Spectrometer
| Triple Quadrupole (e.g., SCIEX API-4000) | | lonization Mode | Electrospray lonization (ESI),
Negative[1][4][6] | | Scan Type | Multiple Reaction Monitoring (MRM)[1][2][4] | | Source
Temperature | 550°C[1][2] | | Dwell Time | 250 ms[1][2] | | Collision Gas (CAD) | Nitrogen,

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5882196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://www.walshmedicalmedia.com/open-access/an-lc-ms-ms-method-for-simultaneous-quantification-of-seven-anti-hiv-medicines-in-plasma-of-hiv-infected-patients-2153-2435.1000102.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2669487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pubmed.ncbi.nlm.nih.gov/23755102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063305
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Medium[1][2] | | MRM Transitions | | | (R)-Efavirenz | m/z 314.20 - 243.90[1][2][4] | | *3Ce-
Efavirenz (IS) | m/z 320.20 - 249.90[1][2][4] | | Compound-Specific Parameters | (R)-
Efavirenz | 33Cs-Efavirenz (IS) | | Declustering Potential (DP) | -55.40 V[1][2] | -53.24 V[1][2] | |
Entrance Potential (EP) | -7.0 V[1][2] | -10.0 V[1][2] | | Collision Energy (CE) | -25.3 eV[1][2] |
-25.11 eV[1][2] | | Collision Cell Exit Potential (CXP) | -4.64 V[1][2] | -4.39 V[1][2] |

Visualizations

The following diagrams illustrate the key processes involved in this protocol.
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Caption: Experimental workflow for Efavirenz quantification in plasma.
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Caption: Principle of LC-MS/MS for selective drug quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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